Cas no 1326714-98-0 (4-bromo-1,2-benzothiazole)

• Product Name: 4-bromo-1,2-benzothiazole
• CAS No: 1326714-98-0
• MF: C₇H₄BrNS
• MW: 214.082359313965
• CID: 4694466
• PubChem ID: 66759940
• Update Time: 2025-09-27

4-bromo-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzo[d]isothiazole
• 1,2-Benzisothiazole, 4-bromo-
• FCH1359589
• AX8320091
• 4-bromo-1,2-benzothiazole
• G62109
• Z1269142041
• 4-Bromo-1,2-benzisothiazole
• SCHEMBL658519
• 1326714-98-0
• AKOS023399847
• EN300-1709279
• F1915-8772
• DB-099802

• Inchi： 1S/C7H4BrNS/c8-6-2-1-3-7-5(6)4-9-10-7/h1-4H
• InChI Key： ZBHVWOBQFIJNOC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=NS2

Computed Properties

• Exact Mass: 212.92478g/mol
• Monoisotopic Mass: 212.92478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-bromo-1,2-benzothiazole

Recent Advances in the Application of 4-Bromo-1,2-benzothiazole (CAS: 1326714-98-0) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-1,2-benzothiazole (CAS: 1326714-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological disorders, infectious diseases, and cancer. Recent studies have highlighted its potential as a pharmacophore in the design of novel kinase inhibitors, antimicrobial agents, and modulators of protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 4-bromo-1,2-benzothiazole as a building block for the development of selective JAK3 inhibitors. The bromo-substitution at the 4-position was found to enhance binding affinity through halogen bonding interactions with key residues in the kinase domain. This discovery has opened new avenues for the treatment of autoimmune diseases, with several derivatives currently in preclinical evaluation.

Another significant application emerged from recent work in antimicrobial drug development. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 4-bromo-1,2-benzothiazole derivatives exhibited potent activity against drug-resistant strains of Mycobacterium tuberculosis. The electron-withdrawing bromo group was shown to improve metabolic stability while maintaining antimicrobial efficacy, addressing a critical challenge in tuberculosis treatment.

The compound's role in cancer research has also expanded, with multiple studies published in 2024 demonstrating its incorporation into novel PROTAC (Proteolysis Targeting Chimera) molecules. Researchers at Memorial Sloan Kettering Cancer Center utilized 4-bromo-1,2-benzothiazole as a warhead in PROTACs targeting estrogen receptor-positive breast cancer, achieving significant degradation of the target protein at nanomolar concentrations.

Recent synthetic methodology developments have further enhanced the accessibility of 4-bromo-1,2-benzothiazole derivatives. A 2024 Nature Protocols paper detailed a streamlined, one-pot synthesis approach that improves yield and reduces purification steps, facilitating broader adoption in medicinal chemistry programs. This methodological advance is particularly valuable given the growing demand for this scaffold in high-throughput screening libraries.

Looking forward, the unique physicochemical properties of 4-bromo-1,2-benzothiazole, including its optimal lipophilicity (clogP ~2.5) and molecular weight (214.09 g/mol), position it as an increasingly important scaffold in fragment-based drug discovery. Several pharmaceutical companies have included derivatives of this compound in their 2024-2025 pipeline candidates, particularly for CNS-targeted therapies where the benzothiazole core demonstrates favorable blood-brain barrier penetration.